Cas no 26613-71-8 (2(3H)-Furanone,dihydro-3-methylene-5-phenyl-)

• Product Name: 2(3H)-Furanone,dihydro-3-methylene-5-phenyl-
• CAS No: 26613-71-8
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 259576
• PubChem ID: 176437
• Update Time: 2025-04-19

2(3H)-Furanone,dihydro-3-methylene-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,dihydro-3-methylene-5-phenyl-
• 3-methylidene-5-phenyloxolan-2-one
• 2(3H)-Furanone, dihydro-3-methylene-5-octyl-
• 3-methylene-5-octyldihydro-2(3H)-furanone
• 3-methylene-5-octyldihydrofuran-2(3H)-one
• 3-methylene-5-phenyldihydrofuran-2(3H)-one
• 3-methylene-5-phenyl-dihydrofuran-2(3H)-one
• 3-methylene-5-phenyl-dihydro-furan-2-one
• 4,5-dihydro-3-methylene-5-octyl-2(3H)-furanone
• 4-phenyl-2-methylenebutyrolactone
• AGN-PC-00MOLV
• CTK1I2171
• SureCN4339845
• 3-Methylene-5-phenyldihydro-2(3H)-furanone #
• NSC-9560
• 3-Methylene-5-phenyldihydro-2(3H)-furanone
• 2(3H)-Furanone, dihydro-3-methylene-5-phenyl-
• NSC9560
• NSC 9560
• QQZWJUGXPKGMND-UHFFFAOYSA-N
• AKOS015904764
• 26613-71-8
• CHEMBL8461
• SCHEMBL8396111

• Inchi： 1S/C11H10O2/c1-8-7-10(13-11(8)12)9-5-3-2-4-6-9/h2-6,10H,1,7H2
• InChI Key： QQZWJUGXPKGMND-UHFFFAOYSA-N
• SMILES： O1C(C(=C)CC1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 174.0681
• Monoisotopic Mass: 174.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 328.2°Cat760mmHg
• Flash Point: 135.6°C
• Refractive Index: 1.558
• PSA: 26.3
• LogP: 2.23080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones